The fracture behavior of single- (fcc) and two-phase (fcc + bcc) Fe95Ni5 samples with gradient-grained structure, under uniaxial tension, was analyzed via molecular dynamics simulation. The study revealed that fracture initiation and propagation is always associated with grain boundaries. The fracture process develops in three stages. In the first stage, nanopores are formed in the boundaries of coarse grains. The total volume of nanopores at this stage increases slowly due to the formation of new nanopores. The second stage is characterized by a rapid increase in the total nanopore volume due to the formation of nanopores, their growth along the grain boundaries, and their coalescence. At the third stage, the total nanopore volume increases linearly with deformation due to the growth of the largest nanopores. Fracture of two-phase samples begins at higher strains compared to a single-phase sample. With an increase in the volume fraction of bcc lamellae in the original sample, the number of nanopores at the third stage of fracture decreases and tends to one.

Cold drawing is a commonly used technique for manufacturing the prestressing steel wires used as structural elements in prestressed concrete structures. As a result of this manufacturing process, a non-uniform plastic strain and residual stress states are generated in the wire. These stress and strain fields play a relevant role as the main cause of the in-service failure of prestressing steel wires in the presence of an aggressive environment, hydrogen embrittlement (HE). In this paper, hydrogen susceptibility to HE is compared in two different commercial cold-drawn wires with the same dimensions at the beginning and at the end of manufacturing that follow different straining paths. To achieve this goal, numerical simulation with the finite element (FE) method is carried out for two different industrial cold-drawing chains. Later, the HE susceptibility of both prestressing steel wires was estimated in terms of the hydrogen accumulation given by FE numerical simulations of hydrogen diffusion assisted by stress and strain states, considering the previously obtained residual stress and plastic strain fields generated after each wire-drawing process. According to the obtained results, the hardening history modifies the residual stress and strain states in the wires, affecting their behavior in hydrogen environments.

Hydrogen’s effect on the shape memory effect (SME) of [1¯17]-oriented Ti49.7-Ni50.3 (at.%) alloy single crystals, with a B2–B19′ martensitic transformation (MT), was studied after being electrolytically hydrogenated at a current density of 1500 A/m2 for 3 h at room temperature under isobaric tensile deformation. It was shown that, under the used hydrogenation regime, hydrogen was in a solid solution and lowered the elastic modulus of B19′ martensite. The hydrogen in a solid solution increased (i) the yield strength σ0.1 of the initial B2 phase by 100 MPa at Md temperature, (ii) the σ0.1 of the stress-induced B2–B19′ MT by 25 MPa at Ms temperature, and (iii) the plasticity of B19′ martensite relative to the hydrogen-free crystals. At the same level of external stresses, the SME in the hydrogenated crystals was greater than that in hydrogen-free crystals. At external tensile stresses σex = 200 MPa, the SME was 4.4 ± 0.2% in the hydrogenated crystals and 1.8 ± 0.2% without hydrogen. Hydrogen initiated a two-way SME of 0.5 ± 0.2% at σex = 0 MPa, which was absent in the hydrogen-free crystals. The physical reasons leading to an increase in the SME upon hydrogenation are discussed.

The existing inherent strain method is improved in this paper to address the shortcomings of the existing inherent strain method in the process of loading inherent strain. Unlike the traditional inherent strain method, which uses one-step loading inherent strain for each weld seam for one-time elastic calculation, the improved inherent strain method uses step-by-step loading inherent strain for each weld seam for multiple elastic calculations to predict welding deformation. The step-by-step loading inherent strain method (SBS-ISM) is more in line with the actual welding deformation generation process. Firstly, the local finite element model of the T-joint was used to analyze the welding deformation and extract the inherent strain by using the thermal elastic–plastic finite element method (TEP-FEM). Subsequently, the one-step loading inherent strain method (OS-ISM) and the step-by-step loading inherent strain method (SBS-ISM) were used to predict the welding deformation for the same local finite element model, respectively. The comparative results showed that the trend and magnitude of welding deformation calculated using SBS-ISM was much closer to those calculated using TEP-FEM. The OS-ISM and SBS-ISM were used to predict the welding deformation of the backward centrifugal fan impeller under different welding sequences, respectively. By comparing the welding deformation results calculated using the two inherent strain methods with the experimental results, it was demonstrated that the step-by-step loading inherent strain method (SBS-ISM) provides more accurate and reliable predictions of welding deformation for large and complex thin-walled T-shaped structural components compared to the one-step loading inherent strain method (OS-ISM).

The microstructure evolution of a low-carbon 13Cr4Ni martensitic stainless steel during two-stage intercritical tempering at 630 °C and 590 °C has been investigated by X-ray diffraction, thermodilatometry, and transmission electron microscopy. It was found that the amount and size of reversed austenite increase remarkably after second-stage tempering at 590 °C. However, there is no remarkable variation in the chemical composition and nucleation site of the reversed austenite during the first- and second-stage tempering. The dynamics of the phase transformation and elements distribution imply that the martensite-to-austenite phase transformation during second-stage tempering is controlled by diffusion. The unstable austenite transformation into martensite during the cooling process of the first-stage tempering induces high density dislocations and inhomogeneous element distribution, which facilitate the nucleation and growth of the reversed austenite in the second-stage intercritical tempering. Additionally, some lathy reversed austenite spheroidizes to granular during second-stage tempering.

Up till now, there have been extremely contradictory opinions and inadequate results concerning surface segregation in binary platinum–palladium (Pt–Pd) nanoparticles, including the problems regarding segregating components, as well as the size and temperature dependences of segregation. Taking into account such a situation, we investigated the surface segregation in Pt–Pd nanoparticles by combining atomistic (molecular dynamics) and thermodynamic simulations. For molecular dynamics experiments, the well-known program LAMMPS and the embedded atom method were employed. In the course of the atomistic simulations, two different sets of parameterizations for the Pt–Pt, Pd–Pd, and Pt–Pd interatomic interaction potentials were used. The thermodynamic simulation was based on solving the Butler equation by employing several successive approximations. The results obtained via atomistic simulation and thermodynamic simulation on the basis of the Butler equation were compared with each other, as well as with predictions that were based on the Langmuir–McLean equation and some experimental data. Both simulation methods (atomistic and thermodynamic) predicted the surface segregation of Pd, which diminishes with the nanoparticle size and with increasing temperature. Our simulation results do not confirm the predictions of some authors on surface segregation inversion, i.e., the reversal from the surface segregation of Pd to the surface segregation of Pt when diminishing the nanoparticle size.

Erosion seriously threatens the safety of high-speed rotating mechanical components in very harsh service environments, particularly for lightweight titanium alloy matrix material. In order to improve the erosion resistance of titanium alloy, TiAlSiN coatings with different phase compositions are deposited on TC6 titanium alloy using a high-power pulse magnetron sputtering discharge (HPPMS) system under various discharge voltages. The componential and microstructural evolution as well as mechanical properties of the TiAlSiN coatings are evaluated by X-ray diffraction, scanning electron microscopy, and nanoindentation, respectively. The erosion performance relative to titanium alloy is investigated by a sand blasting tester. With the increase in discharge voltage from −500 to −600 V, the peak of discharge current increases from 105 to 225 A. The prepared TiAlSiN coatings show a shift of the preferred crystallographic orientation from (220) to (200), but all of them have a dense nanocomposite structure. Their hardness (H) and elastic modulus (E) gradually increase before decreasing, arriving at maximum values of 35.34 and 360.5 GPa at −570 V. The erosion resistance of the TiAlSiN coatings dependent on the discharge voltage is consistent with the H/E ratio change. The TiAlSiN coatings prepared at −560 V exhibit the optimal erosion resistance, which is 15 times that of the TC6 substrate. The erosion behavior of the coatings is positively correlated with their hardness and toughness. Adjusting the discharge voltage of the HPPMS pulse is finally proved to be an effective way of tailoring the coating phase compositions to improve the erosion resistance of titanium alloy.

The newly-developed thermoplastic-based fibre metal laminates (T-FML) show good prospects for their application in the automotive industry because of their lightweight potential and thermal formability. This paper focuses on describing the tensile and bending properties of this hybrid material as structural components for load-bearing parts in vehicles. For this purpose, the uniaxial tensile and four-point bending behaviours of steel/glass fibre-reinforced polyamide 6 (GF-PA6)/steel-laminates are investigated. The effects of cover/core layer thickness ratio and fibre weaving style on their tensile and bending properties are considered, while the span-to-thickness ratio was kept constant. Testing of the mono-materials and laminates of Metal/PA6/Metal (MPM) is performed to be considered as a reference. Further, the analytical method is validated to predict the bending properties of the laminates. A good agreement between the analytical values and experimental results regarding the bending strength and modulus is revealed. T-FML showed better tensile and bending properties with increasing fibre content compared to the GF-PA6 mono-organosheet and MPM.

Organic acids, such as gluconic acid, have been widely studied for their potential in the hydrometallurgical recycling of lithium-ion batteries. These organic alternative leachants offer several environmental and recycling-related benefits, including a high selectivity in terms of dissolving valuable metals, as well as a reduced environmental impact due to the application of non-toxic and biodegradable organic acids. Gluconic acid has previously been demonstrated in the oxidative degradation of glucose, either as an alternative reducing agent or in biometallurgical approaches, and has been described as an efficiency-supporting reagent. The results of this study demonstrate the effectiveness of using gluconic acid for the recovery of metals such as lithium, cobalt, nickel, and manganese from spent lithium-ion batteries. Recovery rates of above 98% for lithium, cobalt, and manganese, and a recovery rate of more than 80% for nickel could be reached by optimizing the leaching parameters, including an acid concentration of 1.2 M, the addition of hydrogen peroxide of 1.6 vol %, a solid-to-liquid ratio of 25 g/L, a leaching temperature of 75 °C, and a leaching time of 192 min. These results show that gluconic acid has the potential to become a viable and sustainable option for the hydrometallurgical recycling of lithium-ion batteries, as well as for opening a possible biohydrometallurgical route. Further investigations are required into the results obtained, to verify the existence of a new hydrometallurgical and sustainable process route involving gluconic acid.

Fatigue cracking is one of the most prominent causes of mechanical failure limiting the service life of existing steel and composite steel–concrete bridges and is among the central concerns of structural and bridge engineers. In this context, the current work presents some recent advancements in an existing methodology for fatigue analysis developed by the authors throughout the years. The methodology is specifically devoted to the fatigue assessment of composite steel–concrete bridges employing the local hot-spot S-N approach and a coupled vehicle–pavement–bridge system considering progressive pavement deterioration with stochastically generated roughness profiles. Two different methodologies were used to solve the dynamic equilibrium equations: the modal superposition method to solve the bridge dynamic equations and a direct integration method to solve the vehicle dynamic equations. From a computational point of view, the present approach is more efficient and detailed than previous versions, as it allows a significant reduction in the analysis time and the use of complex bridge and vehicle finite element models. In this regard, a case study of a highway composite steel–concrete bridge spanning 40 m was selected in order to demonstrate the usefulness of the presented improved methodology by carrying out a fatigue analysis. The results of this investigation (displacements and stresses) are presented, aiming to verify the factors that directly influence the structural response and, consequently, the service life of steel–concrete composite highway bridges.